2-(4-oxo-4H-1,3-benzothiazin-2-yl)-N-(3-pyridinyl)acetamide

• IUPAC Name: 2-(4-oxo-1,3-benzothiazin-2-yl)-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C15H11N3O2S/c19-13(17-10-4-3-7-16-9-10)8-14-18-15(20)11-5-1-2-6-12(11)21-14/h1-7,9H,8H2,(H,17,19)
• InChI Key: NQYPFJZQBGGGIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N=C(S2)CC(=O)NC3=CN=CC=C3
• Molecular Formula: C15H11N3O2S
• Molecular Weight: 297.3 g/mol

Description

2-(4-oxo-4H-1,3-benzothiazin-2-yl)-N-(3-pyridinyl)acetamide, also known as BTAA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Heterocyclic Compound Synthesis

The synthesis of heterocyclic compounds, particularly those containing 2-(4-oxo-4H-1,3-benzothiazin-2-yl)-N-(3-pyridinyl)acetamide, is a significant area of research. These compounds are important in the design of biologically active compounds, exhibiting a range of activities from anti-inflammatory and analgesic properties to bacteriostatic and fungistatic effects (A. Amardeep, 2013).

Microwave-Assisted Synthesis

Microwave irradiation techniques have been employed to synthesize derivatives of 2-(4-oxo-4H-1,3-benzothiazin-2-yl)-N-(3-pyridinyl)acetamide. This method is advantageous for its rapid and efficient production of compounds with diverse biological activities, including antitumor and antibacterial properties (D. Ashok et al., 2006).

Structure-Activity Relationships

Research has also delved into the structure-activity relationships of these compounds. For example, modifications to the benzothiazole ring have been explored to enhance metabolic stability and pharmacological effectiveness, particularly in the context of inhibitors for specific targets like PI3Kα and mTOR (Markian M. Stec et al., 2011).

Antimicrobial Activities

The antimicrobial properties of 2-(4-oxo-4H-1,3-benzothiazin-2-yl)-N-(3-pyridinyl)acetamide derivatives have been widely studied. These compounds have shown promising activities against various microbial strains, underscoring their potential in developing new antimicrobial agents (M. Gouda et al., 2010).

Intramolecular Cyclization

Intramolecular cyclization processes involving these compounds have been investigated, leading to the synthesis of novel pyridin-2(1H)-ones. Such chemical transformations open up new possibilities in the synthesis of structurally diverse and biologically active molecules (O. A. Savchenko et al., 2020).

Theoretical and Computational Studies

Computational studies and molecular docking have been conducted to understand the interaction and reactivity of these compounds with biological targets. Such research helps in predicting the biological activity and optimizing the molecular structures for enhanced efficacy (Asmaa M. Fahim and Eman H. I. Ismael, 2021).